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Compound of Interest

Compound Name: L-Arabitol

Cat. No.: B046117

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
synthesis of L-Arabitol utilizing immobilized enzyme technology. The focus is on both whole-
cell and purified enzyme immobilization strategies, offering flexibility for various research and
development applications.

Introduction

L-Arabitol, a five-carbon sugar alcohol, is a valuable chiral building block in the synthesis of
various pharmaceuticals and a potential low-calorie sweetener. Biotechnological production of
L-Arabitol offers a green and sustainable alternative to chemical synthesis routes. Immobilized
enzyme technology further enhances the economic viability and efficiency of this bioconversion
by enabling enzyme reuse, improving stability, and simplifying downstream processing. This
document outlines the key methodologies and data for establishing an L-Arabitol production
platform.

Data Summary

The following tables summarize key quantitative data from studies on L-Arabitol production
using immobilized biocatalysts.

Table 1: L-Arabitol Production using Immobilized Whole Cells
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Table 2: Kinetic Parameters of L-Arabitol Dehydrogenase (LAD)
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Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key pathways and workflows involved in L-Arabitol
synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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